2-Ethyl-4-cyanophenyl isothiocyanate

• Molecular Formula: C10H8N2S
• Molecular Weight: 188.25 g/mol
• IUPAC Name: 3-ethyl-4-isothiocyanatobenzonitrile
• InChI: InChI=1S/C10H8N2S/c1-2-9-5-8(6-11)3-4-10(9)12-7-13/h3-5H,2H2,1H3
• InChI Key: GMWHIZDKJLBRMG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)C#N)N=C=S

Description

2-Ethyl-4-cyanophenyl isothiocyanate is a useful research compound. Its molecular formula is C10H8N2S and its molecular weight is 188.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Ethyl-4-cyanophenyl isothiocyanate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Ethyl-4-cyanophenyl isothiocyanate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 4-amino-3-ethylbenzonitrile, (75 g, 0.51 mol) in toluene (1 L) was added thiophosgene, (43 mL, 0.56 mol, 1.1 equiv.) slowly via syringe. Within 5 min. a viscous slurry formed. The reaction mixture was heated to the reflux temp. and the viscosity diminished. The reaction mixture was heated at the reflux temp. for 5 h then allowed to cool to room temp. The resulting mixture was concentrated under reduced pressure and the residue was treated with CH2Cl2 (600 mL) and concentrated under reduced pressure to give 4-cyano-2-ethylphenyl isothiocyanate as a light tan crystalline solid (98 g, 100%): 1H NMR (DMSO-d6) δ1.18 (t, J=7.4 Hz, 3H), 2.69 (q, J=7.4 Hz, 2H), 7.55 (d, J=7.0 Hz, 1H), 7.75 (d, J=7.0 Hz, 2H), 7.84 (s, 1H); MS (CI-MS) m/z 189 ((M+H)+).